(E)-2-cyano-3-(3-methoxyphenyl)-2-propenamide

• IUPAC Name: (E)-2-cyano-3-(3-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C11H10N2O2/c1-15-10-4-2-3-8(6-10)5-9(7-12)11(13)14/h2-6H,1H3,(H2,13,14)/b9-5+
• InChI Key: CQLYVMVFUXERSA-WEVVVXLNSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=C(C#N)C(=O)N
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C(\C#N)/C(=O)N
• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol

Description

“(E)-2-cyano-3-(3-methoxyphenyl)-2-propenamide” is likely to be an organic compound containing a cyano group (-CN), a methoxy group (-OCH3), and an amide group (-CONH2). The presence of these functional groups suggests that it might have interesting chemical properties and could be a subject of study in medicinal chemistry or material science.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a nitrile group (C≡N), a methoxy group attached to a phenyl ring, and an amide group. These groups are likely to influence the compound’s reactivity and physical properties.

Chemical Reactions Analysis

The compound contains several functional groups (nitrile, amide, and ether) that could undergo various chemical reactions. The nitrile group could be hydrolyzed to a carboxylic acid or reduced to an amine. The amide group could participate in condensation reactions, and the ether group might undergo reactions with strong acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of polar groups (nitrile and amide) might increase its solubility in polar solvents.

Scientific Research Applications

These applications highlight the versatility of (E)-2-cyano-3-(3-methoxyphenyl)-2-propenamide and its potential impact across diverse scientific domains. . If you need more information or have additional questions, feel free to ask!

Mechanism of Action

Target of Action

It is worth noting that compounds with similar structures, such as curcumin, have been found to interact with a variety of molecular targets, including various enzymes, cytokines, and transcription factors .

Mode of Action

Similar compounds have been shown to exert their effects through a variety of mechanisms, such as inhibiting enzyme activity, modulating signal transduction pathways, and altering gene expression .

Biochemical Pathways

Related compounds have been shown to influence a variety of biochemical pathways, including those involved in inflammation, cell cycle regulation, and apoptosis .

Pharmacokinetics

Curcumin, a compound with a similar structure, has been reported to have low systemic bioavailability following oral dosing due to its poor absorption and rapid metabolism .

Result of Action

Related compounds have been shown to exert a variety of effects at the molecular and cellular level, including anti-inflammatory, antioxidant, and anti-cancer effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s solubility, stability, and interaction with its targets . .

Future Directions

The study of new organic compounds like “(E)-2-cyano-3-(3-methoxyphenyl)-2-propenamide” is crucial in fields like drug discovery, material science, etc. Future research could focus on synthesizing this compound, studying its properties, and exploring its potential applications.